N-(6-methylbenzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-4-ylmethyl)benzamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-4-ylmethyl)benzamide
• InChI: InChI=1S/C21H16N4O3S/c1-14-5-6-18-19(11-14)29-21(23-18)24(13-15-7-9-22-10-8-15)20(26)16-3-2-4-17(12-16)25(27)28/h2-12H,13H2,1H3
• InChI Key: PTWUQGDNEDDRBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=NC=C3)C(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H16N4O3S
• Molecular Weight: 404.4 g/mol
• CAS No.: 923146-58-1

Description

N-(6-methylbenzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-4-ylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known for its unique properties, which make it a promising candidate for drug development, particularly in the treatment of cancer and other diseases. In

Scientific Research Applications

N-(6-methylbenzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-4-ylmethyl)benzamide has been studied extensively for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the development of cancer drugs. Studies have shown that this compound has cytotoxic effects on cancer cells, making it a potential candidate for the treatment of cancer. Additionally, this compound has been studied for its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

Benzothiazoles

This compound contains a benzothiazole moiety, which is a heterocyclic compound consisting of a benzene ring fused to a thiazole ring . Benzothiazoles have been found in many biologically active compounds, such as antimicrobial, antifungal, antiretroviral, and antineoplastic drugs .

Nitrobenzamides

The compound also contains a nitrobenzamide group. Nitrobenzamides have been studied for their potential antitumor activities .

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(6-methylbenzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-4-ylmethyl)benzamide is its potent cytotoxic effects on cancer cells. This makes it a promising candidate for the development of cancer drugs. Additionally, this compound has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases. However, one of the limitations of this compound is its potential toxicity, which may limit its use in clinical settings.

Future Directions

There are several future directions for the study of N-(6-methylbenzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-4-ylmethyl)benzamide. One direction is the development of more potent and selective analogs of this compound for the treatment of cancer and other diseases. Another direction is the study of the mechanism of action of this compound, which may lead to the development of more effective drugs. Additionally, further studies are needed to determine the potential toxicity of this compound and its suitability for clinical use.

Synthesis Methods

The synthesis of N-(6-methylbenzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-4-ylmethyl)benzamide involves a series of chemical reactions. The first step involves the condensation of 2-amino-6-methylbenzothiazole with 4-formylpyridine to form N-(6-methylbenzo[d]thiazol-2-yl)-4-formylpyridin-3-amine. The second step involves the nitration of N-(6-methylbenzo[d]thiazol-2-yl)-4-formylpyridin-3-amine to form N-(6-methylbenzo[d]thiazol-2-yl)-3-nitro-4-formylpyridin-amine. The final step involves the reduction of N-(6-methylbenzo[d]thiazol-2-yl)-3-nitro-4-formylpyridin-amine to this compound.